Cas no 33234-57-0 (3-benzyl-1H-pyrrole)

• Product Name: 3-benzyl-1H-pyrrole
• CAS No: 33234-57-0
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• CID: 2822481
• PubChem ID: 11768828
• Update Time: 2025-10-20

3-benzyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-1H-pyrrole
• 3-benzylpyrrole
• 3-benzyl-pyrrole
• 1H-Pyrrole, 3-(phenylmethyl)-
• 3-(phenylmethyl)-1H-pyrrole

• Inchi： 1S/C11H11N/c1-2-4-10(5-3-1)8-11-6-7-12-9-11/h1-7,9,12H,8H2
• InChI Key： LHHBKYRYNRHXNL-UHFFFAOYSA-N
• SMILES： N1C=CC(=C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 157.089149355g/mol
• Monoisotopic Mass: 157.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 15.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 3-benzyl-1H-pyrrole

Comprehensive Overview of 3-Benzyl-1H-Pyrrole (CAS No. 33234-57-0): Properties, Applications, and Industry Insights

3-Benzyl-1H-pyrrole (CAS No. 33234-57-0) is a heterocyclic organic compound featuring a pyrrole ring substituted with a benzyl group at the 3-position. This structure grants it unique chemical properties, making it valuable in pharmaceuticals, agrochemicals, and material science. With the growing interest in nitrogen-containing heterocycles, researchers and industries are increasingly exploring its synthetic versatility and biological relevance.

The compound’s molecular formula, C11H11N, and molecular weight of 157.22 g/mol, contribute to its moderate polarity and solubility in organic solvents like ethanol and dichloromethane. Its boiling point and melting point data are critical for purification and handling, though precise values depend on experimental conditions. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize 3-benzyl-1H-pyrrole, ensuring purity for high-end applications.

In pharmaceuticals, 3-benzyl-1H-pyrrole serves as a building block for drug discovery, particularly in designing kinase inhibitors and antimicrobial agents. Recent studies highlight its role in modulating enzymatic activity, aligning with trends in targeted therapy and personalized medicine. The rise of AI-driven drug design has further amplified demand for such scaffolds, as computational models predict their binding affinities with high accuracy.

Beyond medicine, this compound finds utility in organic electronics and catalysis. Its conjugated system enables applications in OLEDs and conductive polymers, addressing the surge in demand for flexible electronics. Additionally, its use as a ligand in transition-metal catalysis supports sustainable chemistry initiatives, reducing waste in industrial processes.

Environmental and safety profiles of 3-benzyl-1H-pyrrole are also under scrutiny. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to prevent degradation. Regulatory compliance, including REACH and FDA guidelines, ensures its safe use across sectors.

Market trends indicate a steady growth trajectory for pyrrole derivatives, driven by R&D investments and patent filings. Suppliers often list CAS 33234-57-0 under high-purity grades, catering to labs and manufacturers. For those sourcing the compound, verifying certificates of analysis (CoA) and supplier credibility is essential to avoid substandard products.

In summary, 3-benzyl-1H-pyrrole exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, from life sciences to advanced materials, position it as a compound of enduring relevance. As industries prioritize green synthesis and efficient scalability, this molecule will likely remain a focal point of scientific and commercial interest.